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For Researchers, Scientists, and Drug Development Professionals

Introduction
SC75741 is a potent and specific inhibitor of the transcription factor Nuclear Factor-kappa B

(NF-κB).[1][2] It exerts its inhibitory effect by impairing the DNA binding of the p65 subunit of

NF-κB.[1][2] This mechanism effectively blocks the transcriptional activation of NF-κB target

genes, which are critically involved in inflammation, immune responses, cell survival, and viral

replication.[1][2][3] These application notes provide detailed protocols and guidelines for the

use of SC75741 in a variety of cell culture experiments.

Mechanism of Action
SC75741 specifically targets the p65 (RelA) subunit of the NF-κB complex. By interfering with

the ability of p65 to bind to its cognate DNA sequences in the promoter regions of target genes,

SC75741 prevents the transcription of a wide array of pro-inflammatory and pro-survival genes.

This targeted inhibition makes SC75741 a valuable tool for studying NF-κB signaling and for

investigating its role in various pathological conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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